Cas no 2704165-33-1 (2-methyl-2,5-diazaspiro[3.5]nonane;dihydrochloride)

• Product Name: 2-methyl-2,5-diazaspiro[3.5]nonane;dihydrochloride
• CAS No: 2704165-33-1
• MF: C₈H₁₇ClN₂
• MW: 176.686980962753
• CID: 5096041
• PubChem ID: 126970585
• Update Time: 2026-03-02

2-methyl-2,5-diazaspiro[3.5]nonane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2,5-diazaspiro[3.5]nonane;dihydrochloride
• PS-16780
• 2-Methyl-2,5-diazaspiro[3.5]nonane dihydrochloride
• PB49084
• SB14022
• 2-methyl-2,5-diazaspiro[3.5]nonanedihydrochloride
• CS-0433323
• E88267
• MFCD28892221
• 2704165-33-1
• EN300-25047284
• SY322039

• Inchi： 1S/C8H16N2.ClH/c1-10-6-8(7-10)4-2-3-5-9-8;/h9H,2-7H2,1H3;1H
• InChI Key： HOBOGNPDXMMHSK-UHFFFAOYSA-N
• SMILES： CN1CC2(NCCCC2)C1.Cl

Computed Properties

• Exact Mass: 212.0847040g/mol
• Monoisotopic Mass: 212.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Additional information on 2-methyl-2,5-diazaspiro[3.5]nonane;dihydrochloride

Introduction to 2-Methyl-2,5-diazaspiro[3.5]nonane Dihydrochloride (CAS No. 2704165-33-1)

2-Methyl-2,5-diazaspiro[3.5]nonane dihydrochloride (CAS No. 2704165-33-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride consists of a spirocyclic core with a methyl group and two nitrogen atoms, forming a highly flexible and versatile scaffold. This structural flexibility allows the compound to interact with multiple biological targets, making it an attractive candidate for drug discovery and development.

Recent studies have shown that 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of specific kinases involved in cancer progression, suggesting its potential as an anticancer agent.

In addition to its anticancer properties, 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can protect neurons from oxidative stress and apoptosis, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride have been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, indicating its potential for oral administration and systemic delivery.

To further evaluate the safety and efficacy of 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride, several clinical trials are currently underway. These trials aim to assess the compound's therapeutic potential in various disease models and to identify any potential side effects or adverse reactions. Early results from these trials have been promising, with no significant safety concerns reported thus far.

The synthesis of 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride has been optimized to ensure high yields and purity levels suitable for pharmaceutical applications. Various synthetic routes have been explored, including multistep reactions involving cyclization and functional group modifications. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 2-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride (CAS No. 2704165-33-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, the future prospects for this compound appear highly promising.